Cas no 143760-02-5 (1-[4-(3,3-diphenylpropyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-2-ol)
143760-02-5 structure
Product Name:1-[4-(3,3-diphenylpropyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-2-ol
CAS No:143760-02-5
MF:C28H34N2OS
MW:446.647366046906
CID:1313974
PubChem ID:3072740
Update Time:2025-04-20
1-[4-(3,3-diphenylpropyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(3,3-diphenylpropyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-2-ol
- 1-[4-(3,3-diphenylpropyl)piperazin-1-yl]-3-phenylsulfanylpropan-2-ol
- 4-(3,3-Diphenylpropyl)-alpha-((phenylthio)methyl)-1-piperazineethanol
- DTXSID80932052
- 143760-02-5
- 1-(3,3-Diphenylpropyl)-4-(2-hydroxy-3-phenylthiopropyl)piperazine
- 1-Piperazineethanol, 4-(3,3-diphenylpropyl)-alpha-((phenylthio)methyl)-
- SCHEMBL9140220
-
- Inchi: 1S/C28H34N2OS/c31-26(23-32-27-14-8-3-9-15-27)22-30-20-18-29(19-21-30)17-16-28(24-10-4-1-5-11-24)25-12-6-2-7-13-25/h1-15,26,28,31H,16-23H2
- InChI Key: QXFPSBDUGSROFC-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CC(CN1CCN(CCC(C2C=CC=CC=2)C2C=CC=CC=2)CC1)O
Computed Properties
- Exact Mass: 446.23942
- Monoisotopic Mass: 446.23918489g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 26.71
1-[4-(3,3-diphenylpropyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-2-ol Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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